Cas no 2228134-29-8 (2-Amino-3-(2-hydroxy-4-methylphenyl)-3-methylbutanoic acid)

• Product Name: 2-Amino-3-(2-hydroxy-4-methylphenyl)-3-methylbutanoic acid
• CAS No: 2228134-29-8
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5786298
• PubChem ID: 165704753
• Update Time: 2025-10-19

2-Amino-3-(2-hydroxy-4-methylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2228134-29-8
• EN300-1796365
• 2-amino-3-(2-hydroxy-4-methylphenyl)-3-methylbutanoic acid
• 2-Amino-3-(2-hydroxy-4-methylphenyl)-3-methylbutanoic acid

• Inchi： 1S/C12H17NO3/c1-7-4-5-8(9(14)6-7)12(2,3)10(13)11(15)16/h4-6,10,14H,13H2,1-3H3,(H,15,16)
• InChI Key： KDYDAMHWPKCVJF-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C=CC=1C(C)(C)C(C(=O)O)N

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-Amino-3-(2-hydroxy-4-methylphenyl)-3-methylbutanoic acid

Professional Introduction to Compound with CAS No. 2228134-29-8 and Product Name: 2-Amino-3-(2-hydroxy-4-methylphenyl)-3-methylbutanoic acid

2-Amino-3-(2-hydroxy-4-methylphenyl)-3-methylbutanoic acid, identified by the Chemical Abstracts Service registry number CAS No. 2228134-29-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, combines an amino group, a hydroxyl-substituted aromatic ring, and a branched alkyl side chain, making it a versatile intermediate in the development of novel therapeutic agents.

The molecular structure of 2-Amino-3-(2-hydroxy-4-methylphenyl)-3-methylbutanoic acid encompasses several key functional groups that contribute to its reactivity and potential biological activity. The presence of an amino group (–NH₂) at the second carbon position suggests potential for further derivatization, while the hydroxyl group (–OH) attached to the aromatic ring at the 2-position introduces both hydrogen bonding capability and metabolic stability. Additionally, the methyl groups (–CH₃) at the third carbon position enhance lipophilicity, which can influence solubility and membrane permeability in biological systems.

In recent years, there has been growing interest in exploring the pharmacological properties of structurally diverse amino acids and their derivatives. The compound CAS No. 2228134-29-8 has been studied for its potential role in modulating enzyme activity and receptor binding interactions. Specifically, its aromatic moiety with a hydroxyl substituent has been investigated for interactions with cytochrome P450 enzymes, which are critical in drug metabolism. Preliminary studies indicate that this compound may exhibit inhibitory effects on certain metabolic pathways, making it a promising candidate for further pharmacokinetic studies.

The synthesis of 2-Amino-3-(2-hydroxy-4-methylphenyl)-3-methylbutanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of a suitable precursor, such as an aromatic ketone or aldehyde, followed by reduction and subsequent introduction of the amino and carboxylic acid functionalities. Advanced synthetic techniques, including asymmetric catalysis and protecting group strategies, have been employed to achieve regioselectivity and enantioselectivity where necessary.

One of the most compelling aspects of this compound is its potential application in drug discovery programs targeting neurological disorders. The combination of an amino acid scaffold with aromatic substituents has been shown to enhance binding affinity to neurotransmitter receptors such as serotonin and dopamine receptors. Recent research has demonstrated that derivatives of this class exhibit modulatory effects on these systems, which could lead to novel treatments for conditions like depression, anxiety, and neurodegenerative diseases.

Furthermore, the structural features of CAS No. 2228134-29-8 make it an attractive candidate for use as a chiral building block in medicinal chemistry. Chirality plays a crucial role in drug efficacy and safety, as enantiomers can exhibit vastly different biological activities. By leveraging stereoselective synthesis methods, researchers can produce enantiomerically pure forms of this compound for targeted therapeutic applications. This approach aligns with current trends in pharmaceutical development towards more personalized medicine strategies.

The chemical properties of 2-Amino-3-(2-hydroxy-4-methylphenyl)-3-methylbutanoic acid also make it valuable in material science applications beyond pharmaceuticals. Its ability to form stable complexes with metal ions has been explored for use in catalysis and as a ligand in coordination chemistry. Additionally, its solubility profile allows for formulation into various delivery systems, including nanoparticles and micelles, which can enhance bioavailability and targeted delivery of therapeutic agents.

In conclusion,CAS No. 2228134-29-8 represents a structurally complex yet synthetically accessible compound with significant potential across multiple domains of chemical research. Its unique combination of functional groups positions it as a key intermediate in drug development programs aimed at neurological disorders while also offering opportunities for innovation in catalysis and material science. As research continues to uncover new applications for this compound,2-Amino-3-(2-hydroxy-4-methylphenyl)-3-methylbutanoic acid is poised to play an increasingly important role in advancing scientific understanding and therapeutic solutions.